2-(2-(4-Bromophenyl)acetamido)thiophene-3-carboxamide

• Molecular Formula: C13H11BrN2O2S
• Molecular Weight: 339.21 g/mol
• IUPAC Name: 2-[[2-(4-bromophenyl)acetyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C13H11BrN2O2S/c14-9-3-1-8(2-4-9)7-11(17)16-13-10(12(15)18)5-6-19-13/h1-6H,7H2,(H2,15,18)(H,16,17)
• InChI Key: KLTMLZARACKAMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=CS2)C(=O)N)Br

Description

WAY-350732 is a dual inhibitor of the c-Jun N-terminal kinase, a protein kinase involved in regulating various cellular processes such as inflammation, apoptosis, and cell differentiation . This compound has garnered significant interest due to its potential therapeutic applications in treating diseases associated with these cellular processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-350732 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic route and reaction conditions are proprietary and typically provided by suppliers such as Aladdin Scientific .

Industrial Production Methods

Industrial production of WAY-350732 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Specific details about the industrial production methods are often proprietary and not publicly disclosed.

Chemical Reactions Analysis

Types of Reactions

WAY-350732 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halides and alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may yield deoxygenated products.

Scientific Research Applications

WAY-350732 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of c-Jun N-terminal kinase and its effects on various chemical reactions.

Biology: Employed in research to understand the role of c-Jun N-terminal kinase in cellular processes such as inflammation and apoptosis.

Medicine: Investigated for its potential therapeutic applications in treating diseases such as cancer, neurodegenerative disorders, and inflammatory diseases.

Industry: Utilized in the development of new drugs and therapeutic agents targeting c-Jun N-terminal kinase.

Mechanism of Action

WAY-350732 exerts its effects by inhibiting the activity of c-Jun N-terminal kinase. This inhibition disrupts the signaling pathways regulated by this kinase, leading to alterations in cellular processes such as inflammation, apoptosis, and cell differentiation. The molecular targets and pathways involved include the c-Jun N-terminal kinase signaling pathway and its downstream effectors .

Comparison with Similar Compounds

Similar Compounds

SP600125: Another inhibitor of c-Jun N-terminal kinase, used in similar research applications.

JNK-IN-8: A selective inhibitor of c-Jun N-terminal kinase, known for its high specificity and potency.

Uniqueness of WAY-350732

WAY-350732 is unique due to its dual inhibitory activity on c-Jun N-terminal kinase, making it a valuable tool for studying the combined effects of inhibiting this kinase on various cellular processes. Its specific chemical structure and properties also contribute to its distinctiveness compared to other inhibitors.